Cas no 2172580-79-7 (1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid)
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
- EN300-1630180
- 2172580-79-7
-
- Inchi: 1S/C12H20O4/c1-8-3-9(2)5-11(4-8,10(13)14)12(15)6-16-7-12/h8-9,15H,3-7H2,1-2H3,(H,13,14)
- InChI Key: IZUMCODZLNPPAC-UHFFFAOYSA-N
- SMILES: O1CC(C1)(C1(C(=O)O)CC(C)CC(C)C1)O
Computed Properties
- Exact Mass: 228.13615911g/mol
- Monoisotopic Mass: 228.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.8Ų
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1630180-0.05g |
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid |
2172580-79-7 | 0.05g |
$900.0 | 2023-06-04 | ||
| Enamine | EN300-1630180-0.1g |
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid |
2172580-79-7 | 0.1g |
$943.0 | 2023-06-04 | ||
| Enamine | EN300-1630180-0.25g |
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid |
2172580-79-7 | 0.25g |
$985.0 | 2023-06-04 | ||
| Enamine | EN300-1630180-0.5g |
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid |
2172580-79-7 | 0.5g |
$1027.0 | 2023-06-04 | ||
| Enamine | EN300-1630180-1.0g |
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid |
2172580-79-7 | 1g |
$1070.0 | 2023-06-04 | ||
| Enamine | EN300-1630180-2.5g |
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid |
2172580-79-7 | 2.5g |
$2100.0 | 2023-06-04 | ||
| Enamine | EN300-1630180-5.0g |
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid |
2172580-79-7 | 5g |
$3105.0 | 2023-06-04 | ||
| Enamine | EN300-1630180-10.0g |
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid |
2172580-79-7 | 10g |
$4606.0 | 2023-06-04 | ||
| Enamine | EN300-1630180-50mg |
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid |
2172580-79-7 | 50mg |
$900.0 | 2023-09-22 | ||
| Enamine | EN300-1630180-100mg |
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid |
2172580-79-7 | 100mg |
$943.0 | 2023-09-22 |
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
Recent Advances in the Study of 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid (CAS: 2172580-79-7)
The compound 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid (CAS: 2172580-79-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid. Researchers have developed novel catalytic methods to achieve high yields and enantioselectivity, which are crucial for its application in drug development. The compound's oxetane ring, in particular, has been a focal point due to its role in enhancing metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry.
In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid exhibits promising anti-inflammatory and analgesic properties. Mechanistic studies suggest that it modulates key signaling pathways involved in inflammation, such as the NF-κB pathway, which could make it a potential candidate for treating chronic inflammatory diseases. Additionally, its low toxicity profile in preclinical models further supports its therapeutic potential.
Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Recent findings indicate that it may cross the blood-brain barrier (BBB) effectively, a critical factor for CNS drug development. Researchers are exploring its effects on neurotransmitter systems and its potential to mitigate neurodegenerative processes, although further studies are needed to confirm these observations.
Despite these promising results, challenges remain in the development of 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid as a drug. Issues such as scalability of synthesis, pharmacokinetic optimization, and comprehensive safety profiling need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural attributes and promising biological activities position it as a molecule of high interest for future research. Continued investigation into its mechanisms of action and therapeutic potential will be essential to fully realize its value in the pharmaceutical landscape.
2172580-79-7 (1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)